Cas no 2034303-26-7 (3-fluoro-N-2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl-4-methoxybenzamide)

• Product Name: 3-fluoro-N-2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl-4-methoxybenzamide
• CAS No: 2034303-26-7
• MF: C₁₆H₁₈FNO₄S
• MW: 339.381826877594
• CID: 6011778
• PubChem ID: 119106110
• Update Time: 2025-08-02

3-fluoro-N-2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl-4-methoxybenzamide
• 3-fluoro-N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)-4-methoxybenzamide
• 2034303-26-7
• AKOS026705298
• 3-fluoro-N-[2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl]-4-methoxybenzamide
• 3-fluoro-N-[2-(2-hydroxyethoxy)-2-thiophen-2-ylethyl]-4-methoxybenzamide
• F6571-3904

• Inchi： 1S/C16H18FNO4S/c1-21-13-5-4-11(9-12(13)17)16(20)18-10-14(22-7-6-19)15-3-2-8-23-15/h2-5,8-9,14,19H,6-7,10H2,1H3,(H,18,20)
• InChI Key： FWTPXMJUAIMHSN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CNC(C1C=CC(=C(C=1)F)OC)=O)OCCO

Computed Properties

• Exact Mass: 339.09405739g/mol
• Monoisotopic Mass: 339.09405739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 96Ų

Additional information on 3-fluoro-N-2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl-4-methoxybenzamide

3-Fluoro-N-[2-(2-Hydroxyethoxy)-2-(Thiophen-2-Yl)Ethyl]-4-Methoxybenzamide (CAS No. 2034303-26-7)

The compound 3-fluoro-N-[2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl]-4-methoxybenzamide (CAS No. 2034303-26-7) is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a benzamide core, a fluoro substituent, and a thiophene moiety. The presence of these functional groups makes it a promising candidate for various chemical reactions and biological assays.

Recent studies have highlighted the importance of thiophene-containing compounds in drug discovery due to their ability to modulate biological targets such as kinases, G-protein coupled receptors (GPCRs), and ion channels. The thiophen-2-yl group in this compound is particularly interesting as it can enhance the molecule's stability and bioavailability. Additionally, the hydroxyethoxy group introduces hydrophilic properties, which can improve solubility and pharmacokinetic profiles.

The synthesis of 3-fluoro-N-[2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl]-4-methoxybenzamide involves a multi-step process that typically includes nucleophilic substitution, coupling reactions, and oxidation steps. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for advanced biological testing.

In terms of applications, this compound has shown potential in inhibiting enzymes associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The fluoro substituent plays a critical role in enhancing the molecule's ability to cross the blood-brain barrier, making it a promising lead for drug development. Furthermore, the methoxy group at the 4-position of the benzamide ring contributes to increased lipophilicity, which is essential for targeting specific receptors in the central nervous system.

Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with various biological targets. Molecular docking studies have revealed that the thiophene moiety can form π-π interactions with aromatic residues in protein binding sites, significantly improving binding affinity. These findings have paved the way for further optimization of the compound's structure to enhance its therapeutic potential.

The hydroxyethoxy group also serves as a versatile functional handle for further chemical modifications. For instance, researchers have explored the possibility of introducing additional substituents to fine-tune the compound's pharmacodynamic properties. Such modifications could lead to derivatives with improved efficacy and reduced side effects.

In conclusion, 3-fluoro-N-[2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl]-4-methoxybenzamide (CAS No. 2034303-26-7) represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. With its unique structural features and promising biological activity, this compound is expected to play a significant role in future drug discovery efforts.